Cas no 167837-50-5 (5-Quinoxalinol,3-methyl-)

• Product Name: 5-Quinoxalinol,3-methyl-
• CAS No: 167837-50-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 111011
• PubChem ID: 135407226
• Update Time: 2025-04-18

5-Quinoxalinol,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Quinoxalinol,3-methyl-
• 3-methyl-5-Quinoxalinol
• 3-methylquinoxalin-5-ol
• 3-methyl-quinoxalin-5-ol
• 2-methyl-8-hydroxyquinoxaline
• 8-hydroxy-2-methylquinoxaline
• 3-methyl-1H-quinoxalin-5-one
• 167837-50-5
• RERQSNVRWGQJNP-UHFFFAOYSA-N
• SCHEMBL1041134
• FT-0711891
• 5-Quinoxalinol, 3-methyl-

• Inchi： 1S/C9H8N2O/c1-6-5-10-7-3-2-4-8(12)9(7)11-6/h2-5,12H,1H3
• InChI Key： RERQSNVRWGQJNP-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C1=NC(C)=CN=2

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01